Cas no 1806787-11-0 (FC(F)c1cncc(Cl)c1I)

• Product Name: FC(F)c1cncc(Cl)c1I
• CAS No: 1806787-11-0
• MF: C₆H₃ClF₂IN
• MW: 289.448999643326
• CID: 4926608
• Update Time: 2025-05-19

FC(F)c1cncc(Cl)c1I Chemical and Physical Properties

Names and Identifiers

• FC(F)c1cncc(Cl)c1I
• 3-Chloro-5-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C6H3ClF2IN/c7-4-2-11-1-3(5(4)10)6(8)9/h1-2,6H
• InChI Key： LAGAXUWRHMWPLU-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CC=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on FC(F)c1cncc(Cl)c1I

Introduction to Compound CAS No. 1806787-11-0: FC(F)c1cncc(Cl)c1I

Compound CAS No. 1806787-11-0, also known as FC(F)c1cncc(Cl)c1I, is a highly specialized organic compound with a unique chemical structure that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and biotechnology. This compound is characterized by its fluorinated aromatic ring system, which contributes to its exceptional stability, reactivity, and potential for applications in drug design and advanced materials.

The molecular structure of FC(F)c1cncc(Cl)c1I features a chlorine atom, an iodine atom, and two fluorine atoms attached to a central aromatic ring. This arrangement not only enhances the compound's electronic properties but also makes it highly versatile for various chemical transformations. Recent studies have highlighted its potential as a building block for bioactive molecules, particularly in the development of antiviral agents and anticancer drugs.

One of the most notable aspects of this compound is its ability to undergo selective substitution reactions, which has been extensively explored in recent research. Scientists have demonstrated that the presence of multiple halogens in the molecule allows for precise control over reaction pathways, leading to the synthesis of highly functionalized derivatives. These derivatives have shown promising results in preclinical studies, particularly in targeting specific enzymes and pathways associated with diseases such as HIV and cancer.

In addition to its role in drug discovery, FC(F)c1cncc(Cl)c1I has also been investigated for its applications in the field of nanotechnology. Researchers have found that this compound can serve as a precursor for the synthesis of novel materials with tailored electronic and optical properties. For instance, its fluorinated aromatic system has been used to develop advanced polymers with improved thermal stability and conductivity, making them suitable for use in high-performance electronics.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of this synthesis, making it more accessible for large-scale production. This has opened up new opportunities for its application in both academic research and industrial settings.

From an environmental perspective, studies have shown that FC(F)c1cncc(Cl)c1I exhibits low toxicity and biodegradability under controlled conditions, which aligns with current trends toward sustainable chemistry practices. Its eco-friendly profile further enhances its appeal as a key ingredient in green chemical processes.

In conclusion, Compound CAS No. 1806787-11-0 (FC(F)c1cncc(Cl)c1I) represents a remarkable example of how modern chemical innovation can lead to groundbreaking advancements across multiple disciplines. With its unique properties, versatile reactivity, and promising applications, this compound is poised to play a pivotal role in shaping the future of science and technology.